9-[(3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one

Catalog No.
S530676
CAS No.
58-63-9
M.F
C10H12N4O5
M. Wt
268.23 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
9-[(3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxola...

CAS Number

58-63-9

Product Name

9-[(3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one

IUPAC Name

9-[(3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purin-6-one

Molecular Formula

C10H12N4O5

Molecular Weight

268.23 g/mol

InChI

InChI=1S/C10H12N4O5/c15-1-4-6(16)7(17)10(19-4)14-3-13-5-8(14)11-2-12-9(5)18/h2-4,6-7,10,15-17H,1H2,(H,11,12,18)/t4-,6-,7-,10?/m1/s1

InChI Key

UGQMRVRMYYASKQ-VTHZCTBJSA-N

solubility

>40.2 [ug/mL] (The mean of the results at pH 7.4)
15.8 mg/mL

Synonyms

Inosine; NSC 20262; NSC-20262; NSC20262

Canonical SMILES

C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)CO)O)O

Isomeric SMILES

C1=NC2=C(C(=O)N1)N=CN2C3[C@@H]([C@@H]([C@H](O3)CO)O)O

The exact mass of the compound Inosine is 268.0808 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Inosine (9-β-D-Ribofuranosylhypoxanthine) is a foundational purine nucleoside comprising a hypoxanthine base linked to a ribofuranose ring. In industrial and laboratory procurement, it is primarily sourced as a highly soluble, membrane-permeable purine donor for cell culture media, a stable precursor for the enzymatic or chemical synthesis of inosine 5'-monophosphate (IMP) and other nucleotide analogs, and a robust pharmacological tool for adenosine receptor studies. Unlike free purine bases or phosphorylated nucleotides, inosine offers a distinct combination of neutral-pH aqueous solubility, direct cellular bioavailability via equilibrative nucleoside transporters (ENTs), and resistance to rapid deamination, making it a critical raw material for biomanufacturing, purine salvage pathway assays, and immunomodulatory research [1].

Procurement substitution of inosine with closely related purines often results in critical workflow failures. Attempting to use the aglycone base, hypoxanthine, introduces severe solubility bottlenecks; hypoxanthine is practically insoluble in water at neutral pH, requiring harsh alkaline or acidic adjustments that can degrade sensitive cell culture media. Conversely, substituting inosine with adenosine for receptor assays or in vivo models leads to rapid degradation, as adenosine is cleared by adenosine deaminase with a half-life of less than 10 seconds. Furthermore, utilizing the downstream nucleotide, inosine 5'-monophosphate (IMP), restricts intracellular delivery because the charged phosphate group prevents direct membrane permeation, forcing reliance on variable extracellular ecto-5'-nucleotidase activity for cellular uptake [1].

Solubility and Formulation vs. Hypoxanthine

A primary driver for procuring inosine over its free base, hypoxanthine, is its vastly superior solubility profile in neutral aqueous solutions. Inosine achieves an aqueous solubility of approximately 16 g/L (16 mg/mL) at room temperature. In contrast, hypoxanthine exhibits a solubility of only ~0.07 g/L under the same conditions. This >200-fold difference allows inosine to be formulated into concentrated stock solutions for biomanufacturing and cell culture without the need for extreme pH adjustments that could compromise media integrity [1].

Evidence DimensionAqueous solubility at neutral pH (25°C)
Target Compound Data~16 g/L
Comparator Or BaselineHypoxanthine (~0.07 g/L)
Quantified Difference>200-fold higher solubility for Inosine
ConditionsNeutral pH aqueous solution, 25°C

Enables the preparation of high-concentration purine supplements for cell culture and industrial fermentation without requiring harsh, media-degrading pH adjustments.

Stability and Assay Reliability vs. Adenosine

For pharmacological studies targeting purinergic signaling, inosine provides a highly stable alternative to adenosine. In physiological matrices containing adenosine deaminase, adenosine is rapidly degraded with an in vivo half-life of less than 10 seconds. Inosine, being the stable downstream product of this deamination, persists with a half-life of approximately 15 hours. This >5,000-fold increase in stability allows inosine to serve as a reliable, long-acting functional agonist for adenosine A2A receptors in prolonged cell-based assays and in vivo models [1].

Evidence DimensionPhysiological half-life
Target Compound Data~15 hours
Comparator Or BaselineAdenosine (<10 seconds)
Quantified Difference>5,000-fold longer half-life for Inosine
ConditionsIn vivo circulation / serum containing adenosine deaminase

Prevents rapid compound degradation during prolonged in vitro or in vivo assays, ensuring consistent receptor activation and reproducible data.

Cellular Bioavailability vs. IMP

When supplying purines to rapidly dividing cells, the phosphorylation state dictates bioavailability. Inosine is readily transported across cell membranes via equilibrative nucleoside transporters (ENTs). Conversely, the phosphorylated analog, IMP, cannot cross the cell membrane directly and relies entirely on the catalytic activity of extracellular ecto-5'-nucleotidase to be converted back into inosine before uptake. In cell lines lacking sufficient ecto-5'-nucleotidase activity, IMP fails to rescue purine-starved cells, whereas inosine restores normal growth rates [1].

Evidence DimensionDirect cellular membrane permeability
Target Compound DataDirect uptake via ENTs (transporter-mediated)
Comparator Or BaselineIMP (requires prior extracellular dephosphorylation)
Quantified DifferenceBypasses rate-limiting ecto-enzyme dependency
ConditionsIn vitro cell culture supplementation (purine salvage pathway)

Guarantees consistent intracellular purine delivery across diverse cell lines, regardless of their surface enzyme expression profiles.

Neutral-pH Cell Culture Supplementation

Due to its >200-fold higher aqueous solubility compared to hypoxanthine, inosine is a highly effective purine source for formulating concentrated, neutral-pH cell culture media and supplements. It prevents the precipitation issues associated with free purine bases and avoids the need for harsh solvents [1].

Prolonged A2A Receptor Assays

Leveraging its 15-hour half-life, inosine is the preferred compound for sustained activation of the adenosine A2A receptor in vitro and in vivo. It circumvents the rapid enzymatic degradation that limits the utility of adenosine, allowing for accurate, long-term immunomodulatory and neuroprotective modeling [2].

Nucleotide Synthesis Precursor

In biomanufacturing, inosine is utilized as a highly bioavailable, direct precursor for the enzymatic or chemical synthesis of inosine 5'-monophosphate (IMP) and other nucleotide analogs. Its ability to easily permeate cells and undergo direct phosphorylation makes it a more process-friendly starting material than both free bases (which require complex salvage pathways) and pre-phosphorylated nucleotides (which face transport barriers) [3].

Purity

>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )

Physical Description

White crystalline solid; [Sigma-Aldrich MSDS]
Solid

XLogP3

-1.3

Hydrogen Bond Acceptor Count

7

Hydrogen Bond Donor Count

4

Exact Mass

268.08076950 Da

Monoisotopic Mass

268.08076950 Da

Heavy Atom Count

19

Appearance

Solid powder

Melting Point

218 °C

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

UNII

5A614L51CT

Drug Indication

The primary popular claim made for inosine, that it enhances exercise and athletic performance, is refuted by the available research data. There is some preliminary evidence that inosine may have some neurorestorative, anti-inflammatory, immunomodulatory and cardioprotective effects.

Mechanism of Action

Inosine has been found to have potent axon-promoting effects in vivo following unilateral transection of the corticospinal tract of rats. The mechanism of this action is unclear. Possibilities include serving as an agonist of a nerve growth factor-activated protein kinase (N-Kinase), conversion to cyclic nucleotides that enable advancing nerve endings to overcome the inhibitory effects of myelin, stimulation of differentiation in rat sympathetic neurons, augmentation of nerve growth factor-induced neuritogenesis and promotion of the survival of astrocytes, among others. The mechanism of inosine's possible cardioprotective effect is similarly unclear. Inosine has been reported to have a positive inotropic effect and also to have mild coronary vasodilation activity. Exogenous inosine may contribute to the high-energy phosphate pool of cardiac muscle cells and favorably affect bioenergetics generally. Inosine has also been reported to enhance the myocardial uptake of carbohydrates relative to free fatty acids as well as glycolysis. In cell culture studies, inosine has been found to inhibit the production, in immunostimulated macrophages and spleen cells, of the proinflammatory cytokines, tumor necrosis factor (TNF)-alpha, interleukin (IL)-1, interleukin (IL)-12, macrophage-inflammatory protein-1 alpha and interferon (IFN)-gamma. It also suppressed proinflammatory cytokine production and mortality in a mouse endotoxemic model. These actions might account for the possible immunomodulatory, anti-inflammatory and anti-ischemic actions of inosine.

Absorption Distribution and Excretion

Ingested inosine is absorbed from the small intestine.

Metabolism Metabolites

In the liver, inosine may be catabolized by a series of reactions culminating in the production of uric acid and also may be metabolized to adenine- and guanine-containing nucleotides. Inosine not metabolized in the liver is transported via the systemic circulation and distributed to various tissues of the body, where it is metabolized in similar fashion as in the liver. Uric acid, the purine end-product of inosine catabolism, is excreted in the urine.

Wikipedia

Inosine

General Manufacturing Information

Inosine: ACTIVE
1: Drugs and Lactation Database (LactMed) [Internet]. Bethesda (MD): National Library of Medicine (US); 2006-. Available from http://www.ncbi.nlm.nih.gov/books/NBK501543/ PubMed PMID: 30000603.
2: Shanmugam R, Zhang F, Srinivasan H, Charles Richard JL, Liu KI, Zhang X, Woo CWA, Chua ZHM, Buschdorf JP, Meaney MJ, Tan MH. SRSF9 selectively represses ADAR2-mediated editing of brain-specific sites in primates. Nucleic Acids Res. 2018 Jul 10. doi: 10.1093/nar/gky615. [Epub ahead of print] PubMed PMID: 29992293.
3: Zhang Q, Yang B, Li F, Liu M, Lin S, Wang J, Xue Y, Zhu H, Sun W, Hu Z, Zhang Y. Mycophenolic Acid Derivatives with Immunosuppressive Activity from the Coral-Derived Fungus Penicillium bialowiezense. Mar Drugs. 2018 Jul 7;16(7). pii: E230. doi: 10.3390/md16070230. PubMed PMID: 29986508.
4: Kopiec G, Starzec K, Kochana J, Kinnunen-Skidmore TP, Schuhmann W, Campbell WH, Ruff A, Plumeré N. Bioelectrocatalytic and electrochemical cascade for phosphate sensing with up to 6 electrons per analyte molecule. Biosens Bioelectron. 2018 Jun 25;117:501-507. doi: 10.1016/j.bios.2018.06.047. [Epub ahead of print] PubMed PMID: 29982120.
5: Md Dom ZI, Coller JK, Carroll RP, Tuke J, McWhinney BC, Somogyi AA, Sallustio BC. Mycophenolic Acid Concentrations in Peripheral Blood Mononuclear Cells are Associated with the Incidence of Rejection in Renal Transplant Recipients. Br J Clin Pharmacol. 2018 Jul 2. doi: 10.1111/bcp.13704. [Epub ahead of print] PubMed PMID: 29974488.
6: Vogel P, Moschref M, Li Q, Merkle T, Selvasaravanan KD, Li JB, Stafforst T. Efficient and precise editing of endogenous transcripts with SNAP-tagged ADARs. Nat Methods. 2018 Jul;15(7):535-538. doi: 10.1038/s41592-018-0017-z. Epub 2018 Jul 2. PubMed PMID: 29967493.
7: Liu F, Xu L, Sheng C, Qiu X, Zhang M, Jiao Z. Optimization and application of an HPLC method for quantification of Inosine-5'-monophosphate dehydrogenase activity as a pharmacodynamic biomarker of mycophenolic acid in Chinese renal transplant patients. Clin Chim Acta. 2018 Jun 28. pii: S0009-8981(18)30328-0. doi: 10.1016/j.cca.2018.06.042. [Epub ahead of print] PubMed PMID: 29964005.
8: Mao HG, Cao HY, Liu HH, Dong XY, Xu NY, Yin ZZ. Association of ADSL gene polymorphisms with meat quality and carcass traits in domestic pigeons (Columba livia). Br Poult Sci. 2018 Jul 2. doi: 10.1080/00071668.2018.1493188. [Epub ahead of print] PubMed PMID: 29963908.
9: Zhao Y, Yang Y, Dai J, Xing D, Dong Y. IMPDH2 is highly expressed in breast cancer and predicts unfavourable prognosis. Biomarkers. 2018 Jul 2:1-9. doi: 10.1080/1354750X.2018.1496360. [Epub ahead of print] PubMed PMID: 29962242.
10: Cheng T, Jiao Z, Liu X, Zhang H. Selective, fast and semi-automatic enrichment of nucleosides by using a phenylboronic acid modified hybrid material composed of graphene oxide and melamine sponge. Mikrochim Acta. 2018 Jun 30;185(7):348. doi: 10.1007/s00604-018-2878-3. PubMed PMID: 29961121.
11: Galipon J, Ishii R, Ishiguro S, Suzuki Y, Kondo S, Okada-Hatakeyama M, Tomita M, Ui-Tei K. High-Quality Overlapping Paired-End Reads for the Detection of A-to-I Editing on Small RNA. Methods Mol Biol. 2018;1823:167-183. doi: 10.1007/978-1-4939-8624-8_13. PubMed PMID: 29959681.
12: Morena F, Argentati C, Bazzucchi M, Emiliani C, Martino S. Above the Epitranscriptome: RNA Modifications and Stem Cell Identity. Genes (Basel). 2018 Jun 28;9(7). pii: E329. doi: 10.3390/genes9070329. Review. PubMed PMID: 29958477.
13: Špačková N, Réblová K. Role of Inosine⁻Uracil Base Pairs in the Canonical RNA Duplexes. Genes (Basel). 2018 Jun 28;9(7). pii: E324. doi: 10.3390/genes9070324. PubMed PMID: 29958383.
14: Peng L, Zhang H, Su Y, Shen Q, Du C, Xie H, Li H, Yan J, Shen Z, Jiang W, Xia Y, Xu X, Tang W. Lipopolysaccharide enhances ADAR2 which drives Hirschsprung's disease by impairing miR-142-3p biogenesis. J Cell Mol Med. 2018 Jun 29. doi: 10.1111/jcmm.13652. [Epub ahead of print] PubMed PMID: 29956457.
15: Ishiguro S, Galipon J, Ishii R, Suzuki Y, Kondo S, Okada-Hatakeyama M, Tomita M, Ui-Tei K. Base-pairing probability in the microRNA stem region affects the binding and editing specificity of human A-to-I editing enzymes ADAR1-p110 and ADAR2. RNA Biol. 2018 Jun 27. doi: 10.1080/15476286.2018.1486658. [Epub ahead of print] PubMed PMID: 29950133.
16: Keppeke GD, Chang CC, Peng M, Chen LY, Lin WC, Pai LM, Andrade LEC, Sung LY, Liu JL. IMP/GTP balance modulates cytoophidium assembly and IMPDH activity. Cell Div. 2018 Jun 15;13:5. doi: 10.1186/s13008-018-0038-0. eCollection 2018. PubMed PMID: 29946345; PubMed Central PMCID: PMC6004095.
17: Liu D, Mao Z, Guo J, Wei L, Ma H, Tang Y, Chen T, Wang Z, Zhao X. Construction, Model-Based Analysis, and Characterization of a Promoter Library for Fine-Tuned Gene Expression in Bacillus subtilis. ACS Synth Biol. 2018 Jul 10. doi: 10.1021/acssynbio.8b00115. [Epub ahead of print] PubMed PMID: 29944832.
18: Nepal M, Ma C, Xie G, Jia W, Fei P. Fanconi Anemia complementation group C protein in metabolic disorders. Aging (Albany NY). 2018 Jun 21;10(6):1506-1522. doi: 10.18632/aging.101487. PubMed PMID: 29930218.
19: Shigeyasu K, Okugawa Y, Toden S, Miyoshi J, Toiyama Y, Nagasaka T, Takahashi N, Kusunoki M, Takayama T, Yamada Y, Fujiwara T, Chen L, Goel A. AZIN1 RNA editing confers cancer stemness and enhances oncogenic potential in colorectal cancer. JCI Insight. 2018 Jun 21;3(12). pii: 99976. doi: 10.1172/jci.insight.99976. [Epub ahead of print] PubMed PMID: 29925690.
20: Huang N, Ling H, Liu F, Su Y, Su W, Mao H, Zhang X, Wang L, Chen R, Que Y. Identification and evaluation of PCR reference genes for host and pathogen in sugarcane-Sporisorium scitamineum interaction system. BMC Genomics. 2018 Jun 19;19(1):479. doi: 10.1186/s12864-018-4854-z. PubMed PMID: 29914370; PubMed Central PMCID: PMC6006842.
21: Alzahrani KJH, Ali JAM, Eze AA, Looi WL, Tagoe DNA, Creek DJ, Barrett MP, de Koning HP. Functional and genetic evidence that nucleoside transport is highly conserved in Leishmania species: Implications for pyrimidine-based chemotherapy. Int J Parasitol Drugs Drug Resist. 2017 Aug;7(2):206-226. doi: 10.1016/j.ijpddr.2017.04.003. Epub 2017 Apr 20. PMID: 28453984; PMCID: PMC5407577.

Explore Compound Types